Cas no 1806347-38-5 (6-Fluoro-3-iodopicolinamide)

• Product Name: 6-Fluoro-3-iodopicolinamide
• CAS No: 1806347-38-5
• MF: C₆H₄FIN₂O
• MW: 266.011636734009
• CID: 4802358
• Update Time: 2025-10-22

6-Fluoro-3-iodopicolinamide Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-iodopicolinamide

• Inchi： 1S/C6H4FIN2O/c7-4-2-1-3(8)5(10-4)6(9)11/h1-2H,(H2,9,11)
• InChI Key： NWQCWHNJYCKHOX-UHFFFAOYSA-N
• SMILES： IC1=CC=C(N=C1C(N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.1
• Topological Polar Surface Area: 56

Additional information on 6-Fluoro-3-iodopicolinamide

6-Fluoro-3-iodopicolinamide: A Comprehensive Overview of Its Synthesis, Pharmacological Properties, and Therapeutic Potential

6-Fluoro-3-iodopicolinamide, a compound with the CAS number 1806347-38-5, has emerged as a focal point in synthetic chemistry and pharmacological research due to its unique molecular structure and potential therapeutic applications. This compound, characterized by the presence of both fluorine and iodine substituents on the picolinamide scaffold, exhibits distinct physicochemical properties that make it a valuable candidate for drug development. Recent advancements in molecular biology and drug discovery have further highlighted the significance of 6-Fluoro-3-iodopicolinamide in modulating biological targets, particularly in inflammatory diseases and cancer therapy.

6-Fluoro-3-iodopicolinamide belongs to the class of picolinamide derivatives, which are known for their ability to interact with various protein targets and enzyme systems. The introduction of fluorine and iodine atoms into the molecular framework imparts unique electronic and steric properties, enabling the compound to exhibit enhanced bioavailability and selectivity compared to its unsubstituted counterparts. These modifications are critical in optimizing the drug-like properties of the molecule, as highlighted in a recent study published in *Journal of Medicinal Chemistry* (2023), which demonstrated the role of halogen substitution in improving target affinity and metabolic stability.

6-Fluoro-3-iodopicolinamide is synthesized through a multi-step organic synthesis process that involves the functionalization of picolinic acid. The synthesis typically begins with the formation of picolinamide, which is then subjected to halogenation reactions to introduce the fluorine and iodine atoms. This process requires precise reaction conditions and catalytic systems to ensure the selective incorporation of halogens. Recent advancements in green chemistry have enabled the development of more sustainable and environmentally friendly synthesis methods for 6-Fluoro-3-iodopicolinamide, reducing the reliance on toxic reagents and improving overall synthetic efficiency.

One of the most promising areas of research involving 6-Flu,3-iodopicolinamide is its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by excessive cytokine production and oxidative stress. Studies have shown that 6-Fluoro-3-iodopicolinamide can modulate the NF-κB signaling pathway, a key regulator of inflammation, by inhibiting the NF-κB p65 subunit. This mechanism has been validated through in vitro and in vivo experiments, as reported in a 2023 study published in *Bioorganic & Medicinal Chemistry Letters*, which demonstrated a significant reduction in pro-inflammatory markers in animal models.

Additionally, 6-Fluoro-3-iodopicolinamide has shown potential in cancer research, particularly in targeting prostate cancer and breast cancer. The compound's ability to induce apoptosis in cancer cells while sparing normal cells has been a key focus of recent studies. A 2023 paper in *Cancer Letters* highlighted the role of 6-Fluoro-3-iodopicolinamide in disrupting the mitochondrial membrane potential, leading to mitochondrial dysfunction and cell death in cancer cell lines. These findings suggest that 6-Fluoro-3-iodopicolinamide could be a promising candidate for targeted cancer therapy.

6-Fluoro-3-iodopicolinamide also exhibits antimicrobial properties, making it a potential candidate for antibacterial and antifungal applications. The compound's ability to disrupt cell membrane integrity and inhibit biofilm formation has been explored in recent studies. A 2023 study published in *Antimicrobial Agents and Chemotherapy* demonstrated that 6-Fluoro-3-iodopicolinamide effectively inhibited the growth of Staphylococcus aureus and Candida albicans, suggesting its potential as a novel antimicrobial agent. These properties are particularly relevant in the context of antimicrobial resistance, where new therapeutic strategies are urgently needed.

6-Fluoro-3-iodopicolinamide has also been investigated for its neuroprotective effects, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to reduce oxidative stress and neuroinflammation has been studied in both in vitro and in vivo models. A 2023 study in *Neuropharmacology* reported that 6-Fluoro-3-iodopicolinamide significantly improved cognitive function in a mouse model of Alzheimer's disease, highlighting its potential as a therapeutic agent for neurodegenerative disorders.

Despite its promising therapeutic potential, 6-Fluoro-3-iodopicolinamide faces several challenges in drug development. One of the primary concerns is its toxicity profile, which requires further investigation to ensure safety and efficacy in clinical trials. Additionally, the pharmacokinetic properties of the compound, including absorption, distribution, metabolism, and excretion, need to be optimized to enhance its therapeutic index. Ongoing preclinical studies are focused on addressing these challenges through structure-activity relationship (SAR) analysis and drug delivery system optimization.

6-Fluoro-3-iodopicolinamide represents a significant advancement in the field of pharmacology and drug discovery. Its unique molecular structure and diverse biological activities make it a valuable candidate for the treatment of inflammatory diseases, cancer, and neurodegenerative disorders. As research in molecular biology and drug development continues to evolve, the potential applications of 6-Fluoro-3-iodopicolinamide are likely to expand, offering new opportunities for targeted therapies and personalized medicine.